LAS191859
Overview
Description
LAS191859 is a novel, potent and selective CRTh2 antagonist.
Scientific Research Applications
Pharmacological Characteristics of LAS191859
- Study Overview : The study focuses on a compound known as LAS191859, which is identified as a potent and selective CRTh2 antagonist. The CRTh2 receptor is expressed on leukocytes associated with asthma and allergies, such as eosinophils, mast cells, Th2-lymphocytes, and basophils. The study aims to provide a detailed pharmacological profile of LAS191859 (Calbet et al., 2016).
- Key Findings : LAS191859 exhibits activity in the low nanomolar range as a CRTh2 antagonist, both in GTPγS binding studies and cellular assays using human eosinophils and whole blood. A distinctive feature of LAS191859 is its receptor binding kinetics, with a residence time half-life of 21 hours at the CRTh2 receptor. This prolonged interaction is proposed to translate into a long-lasting in vivo efficacy, potentially offering optimal efficacy and dosing schedules for chronic asthma treatment.
properties
Product Name |
LAS191859 |
|---|---|
Molecular Formula |
C25H26F3N3O3 |
Molecular Weight |
473.4962 |
IUPAC Name |
3-(1-{2-[(Cyclopropanecarbonyl-ethyl-amino)-methyl]-4-trifluoromethyl-phenyl}-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid |
InChI |
InChI=1S/C25H26F3N3O3/c1-15-2-7-20-17(5-9-23(33)34)14-31(24(20)30-15)21-8-6-19(25(26,27)28)12-18(21)13-29-11-10-22(32)16-3-4-16/h2,6-8,12,14,16,29H,3-5,9-11,13H2,1H3,(H,33,34) |
InChI Key |
XETQGEXIEXEBRE-UHFFFAOYSA-N |
SMILES |
O=C(O)CCC1=CN(C2=CC=C(C(F)(F)F)C=C2CNCCC(C3CC3)=O)C4=NC(C)=CC=C41 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LAS191859 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(E)-2-phenylethenyl]pyrimidin-2-amine](/img/structure/B1193080.png)
